Cas no 57958-55-1 (Pyridine, 5-(chloromethyl)-2-phenoxy-)

Pyridine, 5-(chloromethyl)-2-phenoxy-, is a versatile heterocyclic compound featuring a chloromethyl substituent at the 5-position and a phenoxy group at the 2-position of the pyridine ring. This structure imparts reactivity suitable for further functionalization, making it valuable in organic synthesis and pharmaceutical intermediates. The chloromethyl group enables nucleophilic substitution reactions, facilitating the introduction of additional moieties, while the phenoxy group contributes to steric and electronic modulation. Its well-defined reactivity profile and stability under controlled conditions make it a useful building block for constructing complex molecules. Proper handling is required due to the reactive chloromethyl functionality.
Pyridine, 5-(chloromethyl)-2-phenoxy- structure
57958-55-1 structure
Product Name:Pyridine, 5-(chloromethyl)-2-phenoxy-
CAS No:57958-55-1
MF:C12H10ClNO
MW:219.666902065277
CID:1607576
PubChem ID:13253476
Update Time:2025-11-02

Pyridine, 5-(chloromethyl)-2-phenoxy- Chemical and Physical Properties

Names and Identifiers

    • Pyridine, 5-(chloromethyl)-2-phenoxy-
    • AKOS010520630
    • 5-chloromethyl-2-phenoxy-pyridine
    • DB-122290
    • QXYOFRQSODLPGJ-UHFFFAOYSA-N
    • EN300-5458030
    • SCHEMBL510446
    • CS-0251386
    • 5-(chloromethyl)-2-phenoxypyridine
    • 57958-55-1
    • MFCD14607366
    • Inchi: 1S/C12H10ClNO/c13-8-10-6-7-12(14-9-10)15-11-4-2-1-3-5-11/h1-7,9H,8H2
    • InChI Key: QXYOFRQSODLPGJ-UHFFFAOYSA-N
    • SMILES: ClCC1=CN=C(C=C1)OC1C=CC=CC=1

Computed Properties

  • Exact Mass: 219.0452
  • Monoisotopic Mass: 219.0450916g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 22.1Ų

Experimental Properties

  • PSA: 22.12

Pyridine, 5-(chloromethyl)-2-phenoxy- Pricemore >>

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